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Compound of Interest

Compound Name: (-)-Diacetyl-D-tartaric Anhydride

Cat. No.: B019596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

(-)-Diacetyl-D-tartaric anhydride (CAS RN 6283-74-5). The information presented is compiled

from safety data sheets and general chemical safety literature. As (-)-Diacetyl-D-tartaric
anhydride and its enantiomer, (+)-Diacetyl-L-tartaric anhydride, possess identical chemical

and physical properties, safety data for both are considered applicable and interchangeable.

Hazard Identification and Classification
(-)-Diacetyl-D-tartaric anhydride is classified as a hazardous substance. The primary routes

of exposure are inhalation, skin contact, and eye contact. The compound is a combustible solid

that is sensitive to moisture.[1]

GHS Hazard Classification Summary
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Hazard Class Category
Hazard
Statement

Signal Word Pictogram

Skin

Corrosion/Irritatio

n

2

H315: Causes

skin irritation[2]

[3][4][5]

Warning GHS07

Serious Eye

Damage/Eye

Irritation

2

H319: Causes

serious eye

irritation[2][3][4]

[5]

Warning GHS07

Specific target

organ toxicity —

Single exposure

(Respiratory tract

irritation)

3

H335: May

cause respiratory

irritation[4][5]

Warning GHS07

Physical and Chemical Properties
A summary of the key physical and chemical properties is provided below.

Property Value

Molecular Formula C8H8O7[4]

Molecular Weight 216.15 g/mol [4]

Appearance White crystalline flakes/solid[1]

Water Solubility Reacts with water[1]

Stability
Moisture sensitive. Considered stable under

recommended storage conditions.[1][2]

Experimental Protocols: Safe Handling and Storage
Adherence to strict laboratory protocols is essential to minimize risk when working with (-)-
Diacetyl-D-tartaric anhydride.
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Engineering Controls
Ventilation: Work with this compound should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[2] Local exhaust ventilation should be used

to control the dispersion of dust.[2]

Safety Equipment: An eyewash station and safety shower must be readily accessible in the

immediate work area.[2]

Personal Protective Equipment (PPE)
A summary of recommended personal protective equipment is provided in the table below.

PPE Type Specification

Eye/Face Protection
Chemical safety goggles or a face shield (EN

166 compliant).[4][6]

Hand Protection

Chemical-resistant gloves such as nitrile rubber

(minimum 8 mil thickness), butyl rubber, or

neoprene.[1][7] It is advisable to double-glove

for extended contact.[7] Always inspect gloves

for degradation before use.[1]

Skin and Body Protection

A flame-retardant lab coat and appropriate

protective clothing to prevent skin exposure.[4]

[6]

Respiratory Protection

For operations that may generate dust, a

NIOSH/MSHA-approved N95 dust mask or a

full-face respirator should be used if exposure

limits are exceeded or irritation is experienced.

[6][8]

Handling Procedures
Avoid all personal contact, including the inhalation of dust.[1]

Prevent the formation of dust and aerosols.[6]
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Wash hands thoroughly after handling.[2]

Empty containers may contain residual dust and should be handled with care.[1] Do not cut,

drill, grind, or weld on or near containers.[1]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][6]

Protect from moisture.[2] The product is not stable if exposed to moisture and should be

stored in a desiccator over phosphorus pentoxide.[9]

Store under an inert gas atmosphere.[2]

Segregate from incompatible materials such as strong oxidizing agents, acids, alcohols, and

water.[1]

Emergency Procedures
First Aid Measures
A summary of first aid measures is provided in the table below. In all cases of exposure, seek

medical attention.[2]
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Exposure Route First Aid Protocol

Inhalation

Remove the individual to fresh air and keep

them comfortable for breathing.[2] If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration.[6]

Skin Contact

Immediately remove all contaminated clothing.

[1] Wash the affected area with plenty of soap

and water for at least 15 minutes.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

[4] Remove contact lenses if present and easy

to do.[2]

Ingestion

Do NOT induce vomiting.[6] Rinse the mouth

with water and seek immediate medical

attention.[6]

Spill Response Protocol
In the event of a spill, follow the established protocol to ensure safety and proper cleanup.

Workflow for Incidental Spill Cleanup of (-)-Diacetyl-D-tartaric anhydride
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Preparation

Containment & Cleanup

Disposal & Decontamination

Alert personnel in the immediate area

Don appropriate PPE:
- Chemical goggles

- Nitrile/Butyl gloves (double)
- Lab coat

- Dust mask (N95)

Cover the spill with a dry, inert absorbent
material (e.g., Oil-Dri, sand, vermiculite).

AVOID WATER.

Carefully sweep the absorbed material
into a suitable, labeled container

for hazardous waste.

Wipe the contaminated surface with a dry paper towel.

Seal the hazardous waste container.

Dispose of waste according to
institutional and local regulations.

Decontaminate the area with soap and water,
and collect rinse water for disposal if necessary.

Restock spill kit.

Click to download full resolution via product page

Caption: Workflow for handling incidental spills of (-)-Diacetyl-D-tartaric anhydride.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[4][6]

Hazards from Combustion: Thermal decomposition can produce carbon monoxide (CO) and

carbon dioxide (CO2).[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]

Disposal Considerations
All waste materials must be handled in accordance with local, state, and federal regulations.[1]

Dispose of the chemical and its container as hazardous waste through a licensed disposal

company.[2] Do not allow the product to enter drains.[2]

Toxicological and Ecological Information
There is no specific quantitative toxicological data, such as LD50 values, available for (-)-
Diacetyl-D-tartaric anhydride in the reviewed literature.[4] The substance is not classified as

a persistent, bioaccumulative, and toxic (PBT) or a very persistent and very bioaccumulative

(vPvB) substance.[2] There is no information available on its ecotoxicity.[6]

Logical Workflow for Safe Use
The following diagram illustrates the logical steps for the safe use of (-)-Diacetyl-D-tartaric
anhydride in a laboratory setting.

Logical Workflow for Safe Laboratory Use
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Planning & Preparation

Handling & Experimentation

Post-Experiment

Review Safety Data Sheet (SDS)

Ensure engineering controls are functional
(fume hood, eyewash, shower)

Select and inspect appropriate PPE

Work within a chemical fume hood

Handle with care to avoid dust generation
Keep away from moisture and

incompatible materials

Properly label and store unused material

Decontaminate work area

Segregate and label waste for disposal

Remove PPE and wash hands thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the safe laboratory use of (-)-Diacetyl-D-tartaric anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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